Cas no 497833-18-8 (Benzoic acid, 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzoic acid, 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 497833-18-8
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 1531701
• Update Time: 2024-08-23

Benzoic acid, 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• QZHACHNKDCGYNI-UHFFFAOYSA-N

• Inchi： 1S/C12H9F3N2O2/c1-7-6-10(12(13,14)15)17(16-7)9-5-3-2-4-8(9)11(18)19/h2-6H,1H3,(H,18,19)
• InChI Key： QZHACHNKDCGYNI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 270.06167

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 117-119 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 371.2±42.0 °C(Predicted)
• PSA: 55.12
• pka: 3.39±0.36(Predicted)